1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene

• IUPAC Name: 1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C17H19ClO3/c1-19-16-10-4-5-11-17(16)21-13-7-6-12-20-15-9-3-2-8-14(15)18/h2-5,8-11H,6-7,12-13H2,1H3
• InChI Key: MJQQBSFDBNDYKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCCOC2=CC=CC=C2Cl
• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol

Description

1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene is a chemical compound that belongs to the class of chlorobenzenes. This compound is also known as carvedilol and is used in the treatment of hypertension, congestive heart failure, and left ventricular dysfunction. Carvedilol is a non-selective beta-blocker that blocks both beta-1 and beta-2 receptors.

Mechanism of Action

Carvedilol blocks both beta-1 and beta-2 receptors, resulting in a decrease in heart rate and blood pressure. It also has antioxidant properties and inhibits the release of cytokines, which are involved in the inflammatory response. Carvedilol has been found to improve endothelial function and increase nitric oxide production, which leads to vasodilation.
Biochemical and Physiological Effects:
Carvedilol has been shown to have a number of biochemical and physiological effects. It reduces sympathetic nervous system activity, decreases plasma renin activity, and reduces aldosterone secretion. It also reduces oxidative stress and inflammation, and improves endothelial function.

Advantages and Limitations for Lab Experiments

Carvedilol has several advantages for lab experiments. It is readily available and can be easily synthesized. It has a well-established mechanism of action and has been extensively studied for its therapeutic potential. However, there are also some limitations to using carvedilol in lab experiments. It has a short half-life and can be rapidly metabolized, which can make it difficult to maintain a consistent concentration. It can also have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the study of carvedilol. One area of research is the development of more selective beta-blockers that target specific beta-receptors. Another area of research is the investigation of carvedilol's potential use in the treatment of other diseases such as Parkinson's disease, Alzheimer's disease, and cancer. Additionally, the development of new formulations and delivery methods may improve the therapeutic potential of carvedilol.

Synthesis Methods

The synthesis of 1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene involves the reaction of 2-(2-methoxyphenoxy)ethanol with 1-chloro-2-(4-hydroxyphenoxy)ethane in the presence of sodium hydroxide. The resulting product is then treated with phosphorus oxychloride to obtain 1-chloro-2-[4-(2-methoxyphenoxy)butoxy]benzene.

Scientific Research Applications

Carvedilol has been extensively studied for its therapeutic potential in the treatment of various cardiovascular diseases. It has been found to be effective in reducing blood pressure, improving left ventricular function, and reducing mortality in patients with heart failure. Carvedilol has also been investigated for its potential use in the treatment of other diseases such as Parkinson's disease, Alzheimer's disease, and cancer.